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Compound of Interest
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A comprehensive review of publicly available scientific literature and chemical databases

reveals a significant lack of information regarding the specific biological activity of 2-
Ethylbutanamide. While information on its chemical properties, synthesis, and identification is

available, there is no substantial body of research detailing its interactions with biological

systems, potential therapeutic effects, or mechanisms of action.

2-Ethylbutanamide, also known as 2-ethylbutyramide, is a chemical compound with the

molecular formula C6H13NO.[1] It is listed in several chemical databases which provide its

basic chemical and physical properties.[1][2][3] However, these resources do not contain

significant data on its biological functions.

Publicly accessible databases such as PubChem contain entries for 2-Ethylbutanamide and

its derivatives, but these pages primarily list computed properties, synonyms, and supplier

information.[1][4][5][6][7][8] While sections for "Biological Test Results" or "Biological Activities"

exist, they are largely unpopulated for this specific compound, indicating a lack of submitted or

published research in this area.[1][4][8]

In contrast, related but distinct molecules, such as N-(1-carbamoyl-2-phenyl-ethyl) butyramide

(a butyric acid releaser) and derivatives of N-hydroxybutanamide, have been investigated for

their biological effects. For instance, N-(1-carbamoyl-2-phenyl-ethyl) butyramide has been

shown to enhance keratinocyte proliferation and improve skin barrier function.[9] Additionally,

N-hydroxybutanamide derivatives have been explored for their potential as matrix

metalloproteinase (MMP) inhibitors.[10] It is important to note that these findings pertain to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1267559?utm_src=pdf-interest
https://www.benchchem.com/product/b1267559?utm_src=pdf-body
https://www.benchchem.com/product/b1267559?utm_src=pdf-body
https://www.benchchem.com/product/b1267559?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/235850
https://pubchem.ncbi.nlm.nih.gov/compound/235850
https://www.achemblock.com/x192015-2-ethylbutanamide.html
https://www.chemscene.com/product/1114-38-1.html
https://www.benchchem.com/product/b1267559?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/235850
https://pubchem.ncbi.nlm.nih.gov/compound/4622228
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-N-ethylbutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butan-2-yl-N-ethylbutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylbutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-ethylbutanamide
https://pubchem.ncbi.nlm.nih.gov/compound/235850
https://pubchem.ncbi.nlm.nih.gov/compound/4622228
https://pubchem.ncbi.nlm.nih.gov/compound/N-Benzyl-2-ethylbutanamide
https://www.mdpi.com/1424-8247/18/4/517
https://www.benchchem.com/product/b082582
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


structurally different compounds and cannot be extrapolated to 2-Ethylbutanamide without

direct experimental evidence.

Similarly, while there is research on the biological activities of various natural products and

other amide-containing compounds, this research does not specifically mention or investigate

2-Ethylbutanamide.[11][12][13]

The primary information available for 2-Ethylbutanamide is its chemical identification,

including its CAS number (1114-38-1), molecular weight (115.17 g/mol ), and IUPAC name (2-
ethylbutanamide).[1][2][3] Some sources also provide basic safety and hazard information,

classifying it as harmful if swallowed.[1]

Conclusion

Due to the absence of significant research on the biological activity of 2-Ethylbutanamide, it is

not possible to provide an in-depth technical guide on its potential therapeutic effects,

mechanisms of action, or detailed experimental protocols and signaling pathways as

requested. The scientific community has not, to date, published substantial findings in this

specific area. Further research would be required to elucidate any potential biological roles of

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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